
Technical Guide: Physicochemical Properties of
2-[(Pyridin-3-yl)methoxy]pyrimidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-[(Pyridin-3-

yl)methoxy]pyrimidine

Cat. No.: B2474174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of a key physicochemical property of the

heterocyclic compound 2-[(Pyridin-3-yl)methoxy]pyrimidine: its molecular weight. The

accurate determination of molecular weight is a fundamental first step in a wide array of

research and development applications, including quantitative analysis, structural elucidation,

and computational modeling.

Core Physicochemical Data
The fundamental properties of 2-[(Pyridin-3-yl)methoxy]pyrimidine are summarized below.

The molecular formula was determined by systematic analysis of the compound's

nomenclature, and the molecular weight was calculated based on this formula.

Parameter Value

Molecular Formula C₁₀H₉N₃O

Molecular Weight 187.20 g/mol [1][2][3][4][5]
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The chemical structure of 2-[(Pyridin-3-yl)methoxy]pyrimidine, as inferred from its IUPAC

name, consists of a pyrimidine ring linked to a pyridine ring through a methoxy bridge.

The molecular formula is established as C₁₀H₉N₃O. The molecular weight is calculated as

follows:

(10 x Atomic Weight of Carbon) + (9 x Atomic Weight of Hydrogen) + (3 x Atomic Weight of

Nitrogen) + (1 x Atomic Weight of Oxygen)

(10 x 12.011) + (9 x 1.008) + (3 x 14.007) + (1 x 15.999) = 187.20 g/mol

This calculated value is corroborated by multiple chemical databases for compounds with the

same molecular formula[1][2][3][4][5].

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's name to its molecular

weight.
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Caption: Logical flow from compound name to molecular weight.

Experimental Protocols
This document focuses on the calculated molecular weight of 2-[(Pyridin-3-
yl)methoxy]pyrimidine, a theoretical value derived from its molecular formula. As such,

experimental protocols for techniques like mass spectrometry, which would be used for

empirical determination, are beyond the scope of this specific guide.

Signaling Pathways
Information regarding the interaction of 2-[(Pyridin-3-yl)methoxy]pyrimidine with biological

signaling pathways is not relevant to the calculation of its intrinsic molecular weight and is

therefore not included in this technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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